(3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol

• IUPAC Name: (3R,4R)-4-[4-(2-fluorophenyl)piperazin-1-yl]-1-[(3-methylphenyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C23H30FN3O/c1-18-5-4-6-19(15-18)16-25-10-9-22(23(28)17-25)27-13-11-26(12-14-27)21-8-3-2-7-20(21)24/h2-8,15,22-23,28H,9-14,16-17H2,1H3/t22-,23-/m1/s1
• InChI Key: BKGAKOYAZSXPKV-DHIUTWEWSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC(C(C2)O)N3CCN(CC3)C4=CC=CC=C4F
• Isomeric SMILES: CC1=CC(=CC=C1)CN2CC[C@H]([C@@H](C2)O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H30FN3O
• Molecular Weight: 383.5 g/mol

Description

(3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol, also known as Flibanserin, is a medication used for the treatment of hypoactive sexual desire disorder (HSDD) in premenopausal women. HSDD is a condition characterized by a persistent lack of sexual desire that causes distress or interpersonal difficulties. Flibanserin is a non-hormonal drug that acts on the central nervous system to increase sexual desire.

Mechanism of Action

(3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol acts on the central nervous system by increasing levels of dopamine and norepinephrine while decreasing levels of serotonin. This leads to an increase in sexual desire and a decrease in sexual inhibition.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of dopamine and norepinephrine in the brain, which are associated with increased sexual desire. It also decreases levels of serotonin, which is associated with sexual inhibition. This compound has been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

(3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol has several advantages for use in lab experiments. It is a non-hormonal drug that acts on the central nervous system, making it suitable for studying the neurobiology of sexual desire. However, one limitation is that it is only approved for use in premenopausal women with HSDD, which may limit its applicability in certain studies.

Future Directions

There are several future directions for research on (3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol. One area of interest is its potential use in other conditions, such as depression and anxiety. Another area of interest is the neurobiology of sexual desire and how this compound affects the brain. Additionally, there is a need for further research on the long-term safety and efficacy of this compound.

Synthesis Methods

(3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol is synthesized through a multi-step process that involves the reaction of 3-methylbenzylamine with 4-(2-fluorophenyl)piperazine to form the intermediate compound 1-(3-methylbenzyl)-4-(2-fluorophenyl)piperazine. This intermediate is then reacted with 4-chlorobutyryl chloride to form the final product, this compound.

Scientific Research Applications

(3R*,4R*)-4-[4-(2-fluorophenyl)-1-piperazinyl]-1-(3-methylbenzyl)-3-piperidinol has been the subject of extensive scientific research, particularly in the field of sexual medicine. Studies have shown that it can increase sexual desire and improve sexual function in women with HSDD. This compound has also been studied for its potential use in other conditions, such as depression and anxiety.